ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate

• IUPAC Name: ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate
• InChI: InChI=1S/C9H12N2O2/c1-2-13-9(12)8-6-7-4-3-5-11(7)10-8/h6H,2-5H2,1H3
• InChI Key: MGGGSJRWNQFCLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN2CCCC2=C1
• Molecular Formula: C9H12N2O2
• DSSTOX Substance ID: DTXSID40511206
• Molecular Weight: 180.20 g/mol
• CAS RN: 86477-09-0

Description

Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate is a chemical compound with the molecular formula C9H12N2O2. It has an average mass of 180.204 Da and a monoisotopic mass of 180.089874 Da.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O2/c1-2-13-9(12)8-6-7-4-3-5-11(7)10-8/h6H,2-5H2,1H3. This code provides a specific string of characters that represent the 2D structure of the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Its structural features make it an interesting candidate for antiviral drug design.

Biological Activities and Pharmacology

• Novel Biological Affinities : Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate has been associated with various biological activities. . Further exploration of its pharmacological effects could lead to valuable insights.

Chemical Synthesis and Catalyst Development

• Synthetic Approaches : Recent advancements in synthetic chemistry have explored innovative routes for preparing pyrazoles. .

Materials Science and Agrochemicals

• Agrochemical Applications : Pyrazole derivatives, including ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate, have shown promise as agrochemicals. .

Biomedical Research and Targeted Therapies

• Kinase Inhibitors : Researchers have synthesized pyrazole-based inhibitors targeting specific kinases, including TGF-βI receptor kinase domains. .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, or respiratory irritation. The signal word is "Warning".

Mechanism of Action

Target of Action

Similar pyrrolopyrazine derivatives have shown activity on kinase inhibition , suggesting potential targets could be various kinases.

Mode of Action

It’s known that the presence of two nitrogen atoms in the pyrrolopyrazine structure reduces the charge density at carbon-3 and carbon-5, making them vacant for attack by electrophilic reagents .

Pharmacokinetics

It has been suggested that the compound has high gastrointestinal (gi) absorption and is blood-brain barrier (bbb) permeant , which could influence its bioavailability and distribution in the body.

Action Environment

It’s important to note that any chemical compound’s action can be influenced by factors such as ph, temperature, and the presence of other molecules in the environment .

Synthesis routes and methods

Procedure details

The 3a,4,5,6-Tetrahydro-3-oxo-3H-pyrrolo[1,2-c][1,2,3]oxadiazol-7-ium ylide (971 g, 7.70 mol, made as in example 2) and 1,2-diethoxyethane (DEE, 2913 mL) are charged to a multinecked 12 L round bottom flask, is equipped with a water cooled condenser, and purged with nitrogen. The stirred solution is heated to 120-125° C. under a nitrogen atmosphere and ethyl propiolate (971 g, 9.90 mol) is added dropwise over a period of 3 hours (carbon dioxide evolution). The reaction is held at 120-125° C. for about 5 hours until the conversion is >99% (<1% of residual 3a,4,5,6-tetrahydro-3-oxo-3H-pyrrolo[1,2-c][1,2,3]oxadiazol-7-ium ylide, by GC-MS analysis). The mixture is then concentrated under oil pump vacuum using a rotary evaporator with a bath temperature up to 70° C. to a residue. About 1.5 kg of toluene is then added to the residue and the mixture is concentrated once more. A dark oil is obtained [1218 g, 46.9% strength, (HPLC) in 41% (real yield of ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate, from crude 3a,4,5,6-tetrahydro-3-oxo-3H-pyrrolo[1,2-c][1,2,3]oxadiazol-7-ium ylide].